7-[Acetyl(1-phenylnonyl)amino]heptanoic acid

• CAS No.: 61042-45-3
• Molecular Formula: C24H39NO3
• Molecular Weight: 389.6 g/mol
• IUPAC Name: 7-[acetyl(1-phenylnonyl)amino]heptanoic acid
• InChI: InChI=1S/C24H39NO3/c1-3-4-5-6-7-13-18-23(22-16-11-10-12-17-22)25(21(2)26)20-15-9-8-14-19-24(27)28/h10-12,16-17,23H,3-9,13-15,18-20H2,1-2H3,(H,27,28)
• InChI Key: MSOAFMARRAYTGR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(C1=CC=CC=C1)N(CCCCCCC(=O)O)C(=O)C

Description

7-[Acetyl(1-phenylnonyl)amino]heptanoic acid is an organic compound with the molecular formula C24H39NO3 . It contains a total of 67 atoms, including 39 hydrogen atoms, 24 carbon atoms, 1 nitrogen atom, and 3 oxygen atoms . This compound features a carboxylic acid group, a tertiary amide group, and an aromatic ring .

Preparation Methods

The synthesis of 7-[Acetyl(1-phenylnonyl)amino]heptanoic acid involves multiple steps, typically starting with the preparation of the intermediate compounds. The synthetic route often includes the following steps:

Formation of the amide bond: This step involves the reaction of a carboxylic acid derivative with an amine to form the amide bond.

Aromatic substitution: The phenyl group is introduced through aromatic substitution reactions, using appropriate aromatic compounds and catalysts.

Industrial production methods may involve optimizing these steps for large-scale synthesis, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

7-[Acetyl(1-phenylnonyl)amino]heptanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo substitution reactions, particularly at the aromatic ring, using reagents such as halogens or nitrating agents.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and controlled temperatures and pressures. Major products formed from these reactions include various derivatives of the original compound, such as alcohols, ketones, and substituted aromatic compounds.

Scientific Research Applications

7-[Acetyl(1-phenylnonyl)amino]heptanoic acid has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules for research and development.

Biology: It is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is conducted to explore its potential therapeutic applications, such as its effects on specific biological pathways and its potential as a drug candidate.

Industry: The compound is used in the development of new materials and chemicals, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 7-[Acetyl(1-phenylnonyl)amino]heptanoic acid involves its interaction with molecular targets such as enzymes and receptors. The compound may bind to specific sites on these targets, modulating their activity and influencing biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of the research.

Comparison with Similar Compounds

7-[Acetyl(1-phenylnonyl)amino]heptanoic acid can be compared with other similar compounds, such as:

7-[Acetyl(1-phenylhexyl)amino]heptanoic acid: This compound has a shorter alkyl chain, which may affect its chemical properties and biological activities.

7-[Acetyl(1-phenylundecyl)amino]heptanoic acid: This compound has a longer alkyl chain, potentially influencing its solubility and reactivity.

7-[Acetyl(1-phenylpropyl)amino]heptanoic acid: The shorter alkyl chain in this compound may result in different chemical and biological behaviors compared to this compound.